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Compound of Interest

Compound Name: Isoapetalic acid

Cat. No.: B12922599 Get Quote

Important Note: The chemical "isoapetalic acid" is not a recognized compound in scientific

literature or chemical databases. This guide assumes the intended substance is isophthalic

acid (CAS No. 121-91-5). It is crucial to verify the identity of the chemical before proceeding

with any handling or disposal procedures.

This document provides essential safety and logistical information for the proper disposal of

isophthalic acid, designed for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions
Isophthalic acid is a carboxylic acid. While it is not classified as a hazardous substance under

OSHA's Hazard Communication Standard (29 CFR 1910.1200), it is important to handle it with

care.[1] Dust from isophthalic acid can form an explosive mixture in the air.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses or chemical safety goggles.[2][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

Respiratory Protection: In dusty environments, use a particulate filter respirator adapted to

the airborne concentration of the substance.[2]
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Parameter Value Reference

Oral LD50 (Rat) > 5,000 mg/kg [4]

Melting Point 341 - 343 °C [1]

Water Solubility ca. 0.12 g/L at 25 °C [5]

Spill and Accidental Release Protocol
In the event of a spill, follow these procedures:

Eliminate Ignition Sources: Remove all open flames, sparks, and other potential ignition

sources from the area.[6]

Ventilate the Area: Ensure adequate ventilation to prevent the accumulation of dust.

Contain the Spill: Use dry clean-up procedures to avoid generating dust.[3]

Clean-Up:

For small spills, sweep or vacuum up the material and place it in a suitable, closed, and

labeled container for disposal.[3][4] If appropriate, moisten the material first to prevent

dusting.[2]

For large spills, wet the material with water and dike it for later disposal.[6]

Decontaminate: After the material has been collected, flush the area with water.[6]

Disposal Protocol
Disposal of isophthalic acid must be conducted in accordance with local, state, and federal

regulations.

Unused Product: For surplus and non-recyclable solutions, contact a licensed disposal

company.[5][7] Do not dispose of the chemical down the drain or in the normal trash.

Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials as

hazardous waste in accordance with applicable laws and good laboratory practices.[4][7]
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Containers: Keep the chemical in suitable and closed containers for disposal.[2] Where

possible, recycle containers or dispose of them in an authorized landfill.[3]

Logical Workflow for Disposal Decision
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12922599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

